Cas no 485402-39-9 (2-methyl-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine dihydrochloride)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine dihydrochloride
• CAS No: 485402-39-9
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD06796156
• CID: 931982
• PubChem ID: 45789992
• Update Time: 2025-10-30

2-methyl-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride
• 2-methyl-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine dihydrochloride

• MDL： MFCD06796156
• Inchi： 1S/C7H11N3.2ClH/c1-5-9-6-2-3-8-4-7(6)10-5;;/h8H,2-4H2,1H3,(H,9,10);2*1H
• InChI Key： YXZHZOPFKSZUCI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=C(CC1)N=C(C)N2

Computed Properties

• Exact Mass: 209.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 40.71000
• LogP: 2.29660

2-methyl-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-methyl-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine dihydrochloride

Introduction to 2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride (CAS No. 485402-39-9)

2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride (CAS No. 485402-39-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazocpyridine class of molecules, which are known for their diverse pharmacological applications. The presence of both imidazole and pyridine rings in its structure imparts a rich scaffold for further chemical modifications and biological evaluations.

The imidozocpyridine core of this molecule is a key feature that contributes to its potential therapeutic relevance. Heterocyclic compounds of this nature have been extensively studied for their role in modulating various biological pathways. In particular, the tetrahydro substitution at the 4,5,6,7 positions introduces conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This structural motif is often found in bioactive molecules that exhibit properties such as receptor binding affinity and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of imidazocpyridine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as scaffolds for targeting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The dihydrochloride salt form of this compound enhances its solubility and bioavailability, making it a more suitable candidate for further pharmacokinetic studies and clinical trials.

One of the most compelling aspects of 2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride is its potential as a lead compound for drug development. The methyl group at the 2-position and the dihydrochloride counterion contribute to the overall stability and reactivity of the molecule. This balance allows for facile derivatization while maintaining structural integrity, which is crucial for optimizing pharmacological properties.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The construction of the imidozocpyridine ring system typically requires careful control over reaction conditions to ensure high yield and purity. Techniques such as cyclization reactions and nucleophilic substitutions are commonly employed to build this complex framework. The final step often involves salt formation to improve handling and storage characteristics.

In terms of biological activity, preliminary studies have suggested that 2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, it has shown potential as an antagonist against receptors involved in pain modulation and inflammation. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

The di-hydrochloride form is particularly advantageous in pharmaceutical formulations due to its enhanced solubility in water-based media. This property is critical for oral and intravenous administration routes, where bioavailability is a key determinant of drug efficacy. Additionally, the chloride counterion can influence the compound's interaction with biological targets by affecting its charge state at physiological pH levels.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride to potential target proteins. These simulations have provided insights into how structural modifications can enhance binding interactions without compromising overall activity. Such computational approaches are now standard practice in modern drug discovery pipelines.

The compound's structural diversity also makes it an attractive candidate for library screening programs aimed at identifying novel bioactive molecules. By varying substituents on the imidazocpyridine core or exploring different salt forms, 2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride could serve as a foundation for generating a series of derivatives with tailored pharmacological profiles.

In conclusion, 2-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine dihydrochloride (CAS No. 485402-39-9) represents a promising scaffold for pharmaceutical development with significant potential in addressing various therapeutic areas. Its unique structural features combined with favorable physicochemical properties make it an ideal candidate for further investigation into its biological activities and clinical applications.